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A Note on Chemical Identification: It is crucial to clarify a common point of confusion regarding
the identity of Trisodium Phosphate (TSP). The CAS number provided in the query, 24493-21-
8, corresponds to 2,2,3,3-d(4)-3-(Trimethylsilyl)propionic acid sodium salt (TSP-d4), a
deuterated compound used as an internal standard in NMR spectroscopy.[1][2][3][4][5] This is a
distinct chemical entity from Trisodium Phosphate.

The correct CAS numbers for Trisodium Phosphate are 7601-54-9 for the anhydrous form and
10101-89-0 for the dodecahydrate form (NasPOas-12H20), which is the most common variant
for analytical and laboratory use.[6][7][8][9] This guide will focus on the specifications and
analytical methodologies for true, analytical grade Trisodium Phosphate, primarily the
dodecahydrate form, which is essential for researchers, scientists, and drug development
professionals who rely on its properties as a high-purity buffering agent, pH modifier, and
cleaning agent.

Introduction to Analytical Grade Trisodium
Phosphate
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Trisodium Phosphate (TSP) is an inorganic salt with the chemical formula NasPOa4.[10] In its
analytical grade, particularly as the dodecahydrate, it is a white, crystalline, or granular solid
that is highly soluble in water, yielding a strongly alkaline solution.[7][10] This high alkalinity is a
key functional characteristic, making it a powerful cleaning agent and pH regulator.[10][11]

The designation of "analytical grade" signifies a high level of purity, meeting stringent criteria
set by bodies such as the American Chemical Society (ACS) or the United States
Pharmacopeia (USP).[7][8] This ensures minimal interference from impurities in sensitive
applications, from preparing surfaces for painting to its use as a buffering agent in chemical
reactions and a sequestrant in various formulations.[7][11]

Physicochemical Properties and Handling

Analytical grade TSP dodecahydrate is a stable compound under normal conditions but is
hygroscopic, meaning it readily absorbs moisture from the air.[12] This property necessitates
storage in tightly sealed containers to prevent caking and changes in hydration state, which
could affect assay calculations.[12]

Property Specification Source(s)
Chemical Formula NasP0Oa4-12H20 [7]
Molecular Weight 380.12 g/mol [7]

White, odorless crystalline
Appearance [7][13]
powder or granules

Freely soluble in water
Solubility (approx. 285 g/L at 20°C); [71[13][14]
insoluble in ethanol

11.5-12.5 (1% aqueous
pH : [8][13]
solution)

) ) ~75 °C (with loss of water of
Melting Point o [14]
crystallization)

Handling and Stability: TSP is stable at ambient temperatures.[12] However, it should be kept
away from strong acids, with which it can react vigorously.[12] Solutions of TSP can also react
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with some metals to produce flammable hydrogen gas.[12]

Analytical Specifications for Reagent Grade TSP

The quality of analytical grade Trisodium Phosphate is defined by a series of tests that quantify
its purity and the maximum allowable levels of specific impurities. These specifications are
often dictated by pharmacopeias or chemical societies to ensure lot-to-lot consistency and
suitability for high-stakes applications.

ACS Reagent Grade o
Parameter T USP Grade Specification
Specification

Assay (as NasPOa, ignited

basis) > 98.0% > 92.0% (for dodecahydrate)
Insoluble Matter <0.01% <0.2%

Chloride (CI) <0.001%

Sulfate (SOa4) <0.01%

Heavy Metals (as Pb) <0.001% < 4 mg/kg (as Lead)

Iron (Fe) <0.001%

Arsenic (As) - < 3 mg/kg

45.0% - 57.0% (for

Loss on Ignition
dodecahydrate)

Sources: Alliance Chemical[7], Muby Chemicals[8], USP[9]

The "ignited basis" calculation in the assay corrects for the water of hydration, providing a
measure of the pure NasPOas content. The significant range for "Loss on Ignition"” for the
dodecahydrate form reflects the loss of its twelve water molecules upon heating.[8][9]

Core Analytical Procedures and Methodologies

Validation of analytical grade TSP relies on a set of robust and reproducible analytical methods.
The following protocols are fundamental to verifying the quality and purity of a TSP sample.
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Assay Determination by Acid-Base Titration

The assay of Trisodium Phosphate is a classic acid-base titration that leverages its basic
properties. The method involves titrating a TSP solution with a standardized strong acid,
typically hydrochloric acid (HCI), and monitoring the pH to identify two distinct equivalence
points.

Workflow for TSP Purity Analysis via Titration
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Sample Preparation

Potentiometric Titration
\ 4

Pipette 25 mL aliquot
into beaker

Titrate with standardized
1N HCI

Record volume to reach
1st endpoint (~pH 8.8)
(PO43~ - HPO427)

Continue titration

Record volume to reach
2nd endpoint (~pH 4.0)
(HPO42~ - H2P0O47)

Calculation

Calculate volume of HCI
consumed between endpoints

Determine moles of NasPOa4

Calculate % Purity

Click to download full resolution via product page

Caption: Experimental workflow for TSP purity analysis via acid-base titration.
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Detailed Protocol:

Sample Preparation: Accurately weigh approximately 5 grams of TSP dodecahydrate and
dissolve it in CO2-free deionized water. Quantitatively transfer this solution to a 250 mL
volumetric flask and dilute to the mark.[10]

Titration Setup: Pipette a 25 mL aliquot of the prepared sample solution into a beaker. Place
a calibrated pH electrode into the solution.[10]

First Endpoint: Begin titrating with a standardized 1 N hydrochloric acid solution. Record the
volume of HCI required to reach the first inflection point, which occurs at approximately pH
8.8. This corresponds to the complete conversion of phosphate ions (PO43~) to hydrogen
phosphate ions (HPO427).[10]

Second Endpoint: Continue the titration with the same HCI solution. Record the total volume
of titrant required to reach the second inflection point at approximately pH 4.0. This second
step corresponds to the conversion of hydrogen phosphate (HPO427) to dihydrogen
phosphate (H2PO47).[10]

Calculation: The purity of the Trisodium Phosphate is calculated based on the volume of HCI
consumed between the first and second endpoints. In this range, each mole of HCI
consumed corresponds to one mole of NasPOas in the original sample.[10]

Determination of Insoluble Substances

This gravimetric test provides a direct measure of the physical purity of the material.

e Procedure: Weigh 10 to 20 grams of the TSP sample and dissolve it in 150 mL of hot
deionized water.[9][15]

« Filtration: Filter the solution through a pre-weighed (tared) sintered glass crucible or filter
paper.[15]

e Washing & Drying: Thoroughly wash the residue collected on the filter with hot deionized
water to remove any remaining soluble material.[16]

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://pdf.benchchem.com/7803/Trisodium_phosphate_synthesis_and_purification_methods.pdf
https://pdf.benchchem.com/7803/Trisodium_phosphate_synthesis_and_purification_methods.pdf
https://pdf.benchchem.com/7803/Trisodium_phosphate_synthesis_and_purification_methods.pdf
https://pdf.benchchem.com/7803/Trisodium_phosphate_synthesis_and_purification_methods.pdf
https://pdf.benchchem.com/7803/Trisodium_phosphate_synthesis_and_purification_methods.pdf
http://ftp.uspbpep.com/v29240/usp29nf24s0_m77045.html
http://5.imimg.com/data5/ID/RJ/QK/SELLER-682716/trisodium-phosphate-dodecahydrate-crystals.pdf
http://5.imimg.com/data5/ID/RJ/QK/SELLER-682716/trisodium-phosphate-dodecahydrate-crystals.pdf
https://www.drugfuture.com/Pharmacopoeia/usp35/PDF/1957-1958%20Tribasic%20Sodium%20Phosphate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Final Weighing: Dry the filter and residue at 105-110°C to a constant weight.[15] The
difference between the final and initial weight of the filter represents the mass of insoluble
matter.

Limit Tests for Impurities

Limit tests for anions like chloride and sulfate, and cations like iron and heavy metals, are
crucial for analytical grade certification. These are typically colorimetric or spectrophotometric
methods that compare the sample against a known standard at the maximum permissible
concentration. For heavy metals like lead and arsenic, more sensitive techniques such as
Atomic Absorption (AA) spectroscopy or Inductively Coupled Plasma (ICP) spectroscopy are
often employed to meet the stringent limits required by pharmacopeias.[13]

Applications in Research and Drug Development

The stringent specifications of analytical grade TSP make it indispensable in several scientific
domains:

» Buffer Preparation: Its well-defined pH in solution makes it a reliable component of
phosphate buffer systems, which are ubiquitous in biological and chemical research for
maintaining stable pH environments.[7]

o Cleaning and Depyrogenation: In pharmaceutical manufacturing, TSP solutions are used as
powerful alkaline cleaning agents for glassware and equipment, capable of saponifying fats
and oils and removing biological residues.[7]

o Chemical Synthesis: It can act as a catalyst or a pH modifier in various organic and inorganic
reactions where a strong, non-hydroxide base is required.

o Water Treatment: In laboratory-scale water purification systems or for preparing specific
water grades, TSP is used to precipitate hardness salts like calcium and magnesium.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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